molecular formula C8H8O3S B14817086 3-Hydroxy-5-(methylthio)benzoic acid

3-Hydroxy-5-(methylthio)benzoic acid

Cat. No.: B14817086
M. Wt: 184.21 g/mol
InChI Key: DMAJBJHJKFZOJG-UHFFFAOYSA-N
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Description

3-Hydroxy-5-(methylthio)benzoic acid (C₈H₈O₃S, molecular weight: 214.24 g/mol) is a benzoic acid derivative featuring a hydroxyl (-OH) group at position 3 and a methylthio (-SCH₃) group at position 5. This substitution pattern imparts unique physicochemical properties, such as moderate acidity (due to the hydroxyl group) and lipophilicity (from the methylthio group).

Properties

Molecular Formula

C8H8O3S

Molecular Weight

184.21 g/mol

IUPAC Name

3-hydroxy-5-methylsulfanylbenzoic acid

InChI

InChI=1S/C8H8O3S/c1-12-7-3-5(8(10)11)2-6(9)4-7/h2-4,9H,1H3,(H,10,11)

InChI Key

DMAJBJHJKFZOJG-UHFFFAOYSA-N

Canonical SMILES

CSC1=CC(=CC(=C1)O)C(=O)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Hydroxy-5-(methylthio)benzoic acid can be achieved through several methods. One common approach involves the methylation of 3-hydroxybenzoic acid followed by thiolation. The reaction typically proceeds as follows:

    Methylation: 3-Hydroxybenzoic acid is treated with methyl iodide in the presence of a base such as potassium carbonate to introduce the methyl group.

    Thiolation: The methylated product is then reacted with a thiolating agent, such as thiourea, in the presence of a catalyst like hydrochloric acid to introduce the methylthio group.

Industrial Production Methods: Industrial production of 3-Hydroxy-5-(methylthio)benzoic acid may involve similar synthetic routes but on a larger scale. The process would typically be optimized for higher yields and cost-effectiveness, possibly involving continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions: 3-Hydroxy-5-(methylthio)benzoic acid undergoes various chemical reactions, including:

    Oxidation: The hydroxyl group can be oxidized to form a ketone or carboxylic acid derivative.

    Reduction: The carboxylic acid group can be reduced to an alcohol.

    Substitution: The methylthio group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

    Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

    Reduction: Reagents like lithium aluminum hydride or sodium borohydride.

    Substitution: Nucleophiles such as amines or alcohols in the presence of a base.

Major Products:

    Oxidation: Formation of 3-hydroxy-5-(methylsulfonyl)benzoic acid.

    Reduction: Formation of 3-hydroxy-5-(methylthio)benzyl alcohol.

    Substitution: Formation of various substituted benzoic acid derivatives depending on the nucleophile used.

Scientific Research Applications

3-Hydroxy-5-(methylthio)benzoic acid has several applications in scientific research:

    Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

    Biology: Studied for its potential biological activities, including antimicrobial and antioxidant properties.

    Medicine: Investigated for its potential therapeutic effects, such as anti-inflammatory and anticancer activities.

    Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-Hydroxy-5-(methylthio)benzoic acid depends on its specific application. In biological systems, it may exert its effects through interactions with cellular enzymes and receptors. For example, its antioxidant properties may involve scavenging free radicals and reducing oxidative stress. The exact molecular targets and pathways can vary based on the specific biological context.

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

The position and nature of substituents on the benzoic acid scaffold significantly influence solubility, acidity, and biological activity. Below is a comparative analysis of key analogs:

Table 1: Structural and Functional Comparison
Compound Name Substituents (Position) Molecular Weight (g/mol) Key Properties/Bioactivity Reference
3-Hydroxy-5-(methylthio)benzoic acid OH (3), SCH₃ (5) 214.24 Moderate acidity, lipophilicity N/A
3-(Methylthio)benzoic acid SCH₃ (3) 168.21 Intermediate in synthesis
3-Hydroxy-5-(trifluoromethyl)benzoic acid OH (3), CF₃ (5) 206.11 High purity (>97%), strong acidity
3,4-Dihydroxy-5-(3-hydroxy-5-methylphenoxy)benzoic acid OH (3,4), phenoxy (5) 290.25* Antioxidant (IC₅₀ = 19.3 μM)
Ethyl 3-hydroxy-5-methylbenzoate OH (3), CH₃ (5), ester (COOEt) 180.20 Ester derivative; improved lipophilicity

*Calculated based on formula.

Key Observations:
  • Acidity: The hydroxyl group at position 3 increases acidity compared to non-hydroxylated analogs. The trifluoromethyl (-CF₃) group in 3-Hydroxy-5-(trifluoromethyl)benzoic acid further enhances acidity due to its electron-withdrawing nature .
  • Biological Activity: Phenolic derivatives, such as 3,4-dihydroxy-5-(3-hydroxy-5-methylphenoxy)benzoic acid, exhibit notable antioxidant activity (IC₅₀ = 19.3 μM), comparable to ascorbic acid . The methylthio group in the target compound may confer unique bioactivity, though specific data are unavailable.

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